Cas no 4606-59-1 (2,3,4,5-Pyridinetetracarboxylicacid, 1-benzyl-1,6-dihydro-6-phenyl-, tetramethyl ester (7CI,8CI))

• Product name: 2,3,4,5-Pyridinetetracarboxylicacid, 1-benzyl-1,6-dihydro-6-phenyl-, tetramethyl ester (7CI,8CI)
• CAS No: 4606-59-1
• MF: C₂₆H₂₅NO₈
• MW: 351.39574
• CID: 333879
• PubChem ID: 1109832

2,3,4,5-Pyridinetetracarboxylicacid, 1-benzyl-1,6-dihydro-6-phenyl-, tetramethyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Pyridinetetracarboxylicacid, 1-benzyl-1,6-dihydro-6-phenyl-, tetramethyl ester (7CI,8CI)
• ethyl 1,2-dimethyl-5-(4-methylbenzoyl)oxyindole-3-carboxylate
• 1,2-Dimethyl-5-(4-methyl-benzoyloxy)-1H-indole-3-carboxylic acid ethyl ester
• 1H-Indole-3-carboxylic acid, 1,2-dimethyl-5-[(4-methylbenzoyl)oxy]-, ethyl ester
• Ethyl 1,2-dimethyl-5-[(4-methylbenzoyl)oxy]-1H-indole-3-carboxylate
• Oprea1_657921
• DTXSID60360415
• ETHYL 1,2-DIMETHYL-5-(4-METHYLBENZOYLOXY)-1H-INDOLE-3-CARBOXYLATE
• SR-01000528224
• Oprea1_169022
• 309737-67-5
• AKOS000620673
• Z56768935
• 4606-59-1
• SR-01000528224-1

• Inchi： InChI=1S/C21H21NO4/c1-5-25-21(24)19-14(3)22(4)18-11-10-16(12-17(18)19)26-20(23)15-8-6-13(2)7-9-15/h6-12H,5H2,1-4H3
• InChI Key： QBDXKZHQPMQMQT-UHFFFAOYSA-N
• SMILES： CCOC(C1=C(C)N(C)C2=CC=C(C=C12)OC(C1=CC=C(C)C=C1)=O)=O

Computed Properties

• Exact Mass: 351.14713
• Monoisotopic Mass: 351.147058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 4.4

Experimental Properties

• Density: 1.17
• Boiling Point: 523.4°Cat760mmHg
• Flash Point: 270.4°C
• Refractive Index: 1.577
• PSA: 57.53
• LogP: 4.4